Phenol, isobutylenated, phosphate (3:1)
Phenol, isobutylenated, phosphate (3:1)
Hydraulic fluids are a large group of liquids made of many kinds of chemicals. They are used in automobile automatic transmissions, brakes, and power steering; fork lift trucks; tractors; bulldozers; industrial machinery; and airplanes. The three most common types of hydraulic fluids are mineral oil, organophosphate ester, and polyalphaolefin. Some of the trade names for hydraulic fluids include Durad®, Fyrquel®, Skydrol®, Houghton-Safe®, Pydraul®, Reofos®, Reolube®, and Quintolubric®. (Use of trade names is for identification only and does not imply endorsement by the Agency for Toxic Substances and Disease Registry, the Public Health Service, or the U. S. Department of Health and Human Services. ) Some hydraulic fluids have a bland, oily smell and others have no smell; some will burn and some will not burn. Certain hydraulic fluids are produced from crude oil and others are manufactured.
Brand Name:
Vulcanchem
CAS No.:
68937-40-6
VCID:
VC0167221
InChI:
InChI=1S/C30H39O4P/c1-22(2)19-25-7-13-28(14-8-25)32-35(31,33-29-15-9-26(10-16-29)20-23(3)4)34-30-17-11-27(12-18-30)21-24(5)6/h7-18,22-24H,19-21H2,1-6H3
SMILES:
CC(C)CC1=CC=C(C=C1)OP(=O)(OC2=CC=C(C=C2)CC(C)C)OC3=CC=C(C=C3)CC(C)C
Molecular Formula:
C30H39O4P
Molecular Weight:
494.6 g/mol
Phenol, isobutylenated, phosphate (3:1)
CAS No.: 68937-40-6
Reference Standards
VCID: VC0167221
Molecular Formula: C30H39O4P
Molecular Weight: 494.6 g/mol
CAS No. | 68937-40-6 |
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Product Name | Phenol, isobutylenated, phosphate (3:1) |
Molecular Formula | C30H39O4P |
Molecular Weight | 494.6 g/mol |
IUPAC Name | tris[4-(2-methylpropyl)phenyl] phosphate |
Standard InChI | InChI=1S/C30H39O4P/c1-22(2)19-25-7-13-28(14-8-25)32-35(31,33-29-15-9-26(10-16-29)20-23(3)4)34-30-17-11-27(12-18-30)21-24(5)6/h7-18,22-24H,19-21H2,1-6H3 |
Standard InChIKey | LWYPBQJBRGDLOI-UHFFFAOYSA-N |
SMILES | CC(C)CC1=CC=C(C=C1)OP(=O)(OC2=CC=C(C=C2)CC(C)C)OC3=CC=C(C=C3)CC(C)C |
Canonical SMILES | CC(C)CC1=CC=C(C=C1)OP(=O)(OC2=CC=C(C=C2)CC(C)C)OC3=CC=C(C=C3)CC(C)C |
Physical Description | Liquid |
Description | Hydraulic fluids are a large group of liquids made of many kinds of chemicals. They are used in automobile automatic transmissions, brakes, and power steering; fork lift trucks; tractors; bulldozers; industrial machinery; and airplanes. The three most common types of hydraulic fluids are mineral oil, organophosphate ester, and polyalphaolefin. Some of the trade names for hydraulic fluids include Durad®, Fyrquel®, Skydrol®, Houghton-Safe®, Pydraul®, Reofos®, Reolube®, and Quintolubric®. (Use of trade names is for identification only and does not imply endorsement by the Agency for Toxic Substances and Disease Registry, the Public Health Service, or the U. S. Department of Health and Human Services. ) Some hydraulic fluids have a bland, oily smell and others have no smell; some will burn and some will not burn. Certain hydraulic fluids are produced from crude oil and others are manufactured. |
Synonyms | Tris(t-butylphenyl) phosphate, Durad 220B(TM), Isobutylenated phenol phosphate (3:1) |
PubChem Compound | 91700 |
Last Modified | Nov 11 2021 |
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